![molecular formula C21H11Cl2F6N5 B2763494 1-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-1H-indole-3-carbaldehyde N-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]hydrazone CAS No. 338409-94-2](/img/structure/B2763494.png)
1-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-1H-indole-3-carbaldehyde N-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]hydrazone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound is a hydrazone derivative, which is a class of organic compounds characterized by a nitrogen-nitrogen double bond with an adjacent carbonyl group. The presence of the trifluoromethyl group and the pyridinyl group suggests that this compound could have interesting chemical properties .
Molecular Structure Analysis
The molecular structure of this compound would be characterized by the presence of an indole ring, a pyridine ring, and a trifluoromethyl group. These functional groups could confer unique electronic and steric properties to the molecule .Chemical Reactions Analysis
As a hydrazone, this compound could potentially undergo a variety of chemical reactions, including oxidation, reduction, and cycloaddition reactions . The presence of the trifluoromethyl group could also influence the reactivity of the compound.Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the trifluoromethyl group could increase the compound’s lipophilicity, while the pyridine ring could contribute to its aromaticity .Scientific Research Applications
Synthesis and Characterization
1-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-1H-indole-3-carbaldehyde N-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]hydrazone and related compounds have been synthesized and characterized in various studies, focusing on their potential applications in scientific research. For instance, hydrazones derived from ketones and their reaction with Vilsmeier-Haack reagent have been explored for regioselective preparation of pyrazole derivatives, highlighting the versatility of hydrazones in synthetic chemistry Ivonin et al., 2014.
Molecular Design and Reactivity
The molecular design and reactivity of hydrazone compounds, including those related to this compound, have been investigated to understand their interaction with metal ions. Studies have shown that these compounds can act as ligands, forming complexes with various metals, which can be of interest for applications in coordination chemistry and material science Odashima et al., 1993.
Potential Biological and Antimicrobial Applications
The exploration of biological activities, including antimicrobial properties, is a significant area of research for hydrazone compounds. Some studies have focused on the synthesis of hydrazone derivatives and their evaluation for antimicrobial activities, suggesting potential applications in developing new therapeutic agents Bayrak et al., 2009.
Future Directions
properties
IUPAC Name |
3-chloro-N-[(Z)-[1-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]indol-3-yl]methylideneamino]-5-(trifluoromethyl)pyridin-2-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H11Cl2F6N5/c22-15-5-12(20(24,25)26)8-30-18(15)33-32-7-11-10-34(17-4-2-1-3-14(11)17)19-16(23)6-13(9-31-19)21(27,28)29/h1-10H,(H,30,33)/b32-7- |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PTFHZCOAKCUPDY-YWHDFPIWSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=CN2C3=C(C=C(C=N3)C(F)(F)F)Cl)C=NNC4=C(C=C(C=N4)C(F)(F)F)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C2C(=C1)C(=CN2C3=C(C=C(C=N3)C(F)(F)F)Cl)/C=N\NC4=C(C=C(C=N4)C(F)(F)F)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H11Cl2F6N5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
518.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.